Cas no 2738675-96-0 ((R)-3-FLUORO-5-((3-HYDROXY-7-(METHYLSULFONYL)-1-OXO-2,3-DIHYDRO-1H-INDEN-4-YL)OXY)BENZONITRILE)

• Product Name: (R)-3-FLUORO-5-((3-HYDROXY-7-(METHYLSULFONYL)-1-OXO-2,3-DIHYDRO-1H-INDEN-4-YL)OXY)BENZONITRILE
• CAS No: 2738675-96-0
• MF: C₁₇H₁₂FNO₅S
• MW: 361.34428691864
• CID: 5686801
• PubChem ID: 163472776
• Update Time: 2024-11-07

(R)-3-FLUORO-5-((3-HYDROXY-7-(METHYLSULFONYL)-1-OXO-2,3-DIHYDRO-1H-INDEN-4-YL)OXY)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(3R)-2,3-dihydro-3-hydroxy-7-(methylsulfonyl)-1-oxo-1H-inden-4-yl]oxy]-5-fluoro-
• (R)-3-fluoro-5-((3-hydroxy-7-(methylsulfonyl)-1-oxo-2,3-dihydro-1H-inden-4-yl)oxy)benzonitrile
• 2738675-96-0
• SCHEMBL24317170
• G74824
• (R)-3-FLUORO-5-((3-HYDROXY-7-(METHYLSULFONYL)-1-OXO-2,3-DIHYDRO-1H-INDEN-4-YL)OXY)BENZONITRILE

• Inchi： 1S/C17H12FNO5S/c1-25(22,23)15-3-2-14(16-12(20)7-13(21)17(15)16)24-11-5-9(8-19)4-10(18)6-11/h2-6,12,20H,7H2,1H3/t12-/m1/s1
• InChI Key： ULYKPBRZNKIWFP-GFCCVEGCSA-N
• SMILES： C(#N)C1=CC(F)=CC(OC2=CC=C(S(C)(=O)=O)C3=C2[C@H](O)CC3=O)=C1

Computed Properties

• Exact Mass: 361.04202182g/mol
• Monoisotopic Mass: 361.04202182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 569.1±50.0 °C(Predicted)
• pka: 12.82±0.20(Predicted)